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Compound of Interest

Compound Name: (S)-UFR2709 hydrochloride

Cat. No.: B8134318 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed application notes and protocols for the preparation of (S)-
UFR2709 hydrochloride solutions for experimental use. (S)-UFR2709 is a competitive

antagonist of nicotinic acetylcholine receptors (nAChRs), exhibiting a higher affinity for α4β2

subtypes over α7 nAChRs.[1] It is utilized in research to investigate the role of nAChRs in

various physiological and pathological processes, including nicotine addiction and alcohol

consumption.[2][3][4]

Compound Information and Properties
A summary of the key quantitative data for (S)-UFR2709 hydrochloride is presented in the

table below.
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Property Value Reference

Molecular Weight 255.74 g/mol [5]

Chemical Formula C₁₃H₁₈ClNO₂ [1]

Mechanism of Action Competitive nAChR antagonist [1]

Receptor Selectivity
Higher affinity for α4β2 vs α7

nAChRs
[1][2]

Storage (Solid) 4°C under nitrogen [1]

Storage (In Solvent)
-20°C (up to 1 month), -80°C

(up to 6 months)
[1]

Experimental Protocols
The following protocols are based on methodologies cited in peer-reviewed literature for in vivo

studies.

Preparation of (S)-UFR2709 Hydrochloride Solution for
In Vivo Administration
This protocol describes the preparation of (S)-UFR2709 hydrochloride in a saline solution for

intraperitoneal (i.p.) injection in rodent models. Doses in published studies range from 1 mg/kg

to 10 mg/kg, with a standard injection volume of 1 mL/kg.[3][6][7]

Materials:

(S)-UFR2709 hydrochloride powder

Sterile, isotonic saline solution (0.9% NaCl)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Sterile syringe filters (0.22 µm)

Sterile syringes and needles

Procedure:

Determine the Required Concentration: Calculate the concentration of the dosing solution

based on the desired dose (mg/kg) and the injection volume (1 mL/kg). For example, to

achieve a 2.5 mg/kg dose, a 2.5 mg/mL solution is required.

Weighing the Compound: Accurately weigh the required amount of (S)-UFR2709
hydrochloride powder using a calibrated analytical balance.

Dissolution: a. Transfer the weighed powder into a sterile microcentrifuge tube or vial. b. Add

the calculated volume of sterile saline solution. c. Vortex the solution thoroughly until the

compound is completely dissolved. Gentle warming may be applied if necessary, but the

stability of the compound under heat should be considered.

Sterilization: a. Draw the solution into a sterile syringe. b. Attach a 0.22 µm sterile syringe

filter to the syringe. c. Filter the solution into a new sterile vial to ensure sterility for injection.

Administration: The solution is now ready for intraperitoneal injection at a volume of 1 mL/kg

of the subject's body weight.[3][6][7]

Note on Solution Stability: It is recommended to prepare fresh solutions on the day of use.[1] If

stock solutions are prepared in advance, they should be stored in tightly sealed vials at -20°C

for up to one month.[1] Before use, allow the frozen solution to equilibrate to room temperature

for at least one hour.[1]

Signaling Pathway
(S)-UFR2709 acts as an antagonist at nicotinic acetylcholine receptors. The following diagram

illustrates the general signaling pathway of nAChRs, which is blocked by (S)-UFR2709.
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nAChR Antagonism by (S)-UFR2709

Experimental Workflow
The following diagram outlines the general workflow for preparing (S)-UFR2709 hydrochloride
solutions for in vivo experiments.
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Workflow for (S)-UFR2709 Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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